![molecular formula C15H14N2O B158008 (1-Benzylindazol-3-yl)methanol CAS No. 131427-21-9](/img/structure/B158008.png)
(1-Benzylindazol-3-yl)methanol
Overview
Description
“(1-Benzylindazol-3-yl)methanol” is an organic compound used in scientific research. It has a CAS Number of 131427-21-9 and a linear formula of C15H14N2O . The compound is also known as 1-Bz-3-MeOH.
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C15H14N2O . Its molecular weight is 238.29 . The InChI code for this compound is 1S/C15H14N2O/c18-11-14-13-8-4-5-9-15(13)17(16-14)10-12-6-2-1-3-7-12/h1-9,18H,10-11H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 238.29 . It should be stored at refrigerated temperatures .Scientific Research Applications
Catalyst for Huisgen 1,3-Dipolar Cycloadditions
A tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand was synthesized through a Cu(I)-catalyzed alkyne-azide 1,3-dipolar cycloaddition (CuAAC). The resulting ligand, in combination with CuCl, proved to be an outstanding catalyst for Huisgen 1,3-dipolar cycloadditions, offering advantages like low catalyst loadings, short reaction times at room temperature, and compatibility with free amino groups (Ozcubukcu et al., 2009).
Synthesis of Benzimidazo[1,2-c][1,2,3]thiadiazoles
The compound was involved in the synthesis and structure elucidation of benzimidazo[1,2-c][1,2,3]thiadiazoles. The research highlighted the reaction of the compound with various nucleophiles, resulting in different products depending on the solvent nature, with structures confirmed by single-crystal X-ray analysis (Tumkevičius et al., 2003).
RuCl3-Catalyzed N-Methylation and Transfer Hydrogenation
Methanol, including (1-Benzylindazol-3-yl)methanol, was used as both a C1 synthon and an H2 source for selective N-methylation of amines and transfer hydrogenation of nitroarenes using RuCl3.xH2O as a catalyst. The process proved effective for various amines and allowed the synthesis of pharmaceutical agents through late-stage functionalization (Sarki et al., 2021).
Synthesis of COX-2 Inhibitors
The compound was synthesized as a selective COX-2 inhibitor based on docking studies. It showcased favorable selectivity for the COX-2 isoenzyme, indicating its potential in the development of NSAIDs with reduced gastrointestinal adverse effects (Tabatabai et al., 2012).
Corrosion Inhibition in Mild Steel
Derivatives of the compound, specifically (1-Benzyl-1H-1,2,3-triazole-4-yl)methanol, were examined as corrosion inhibitors for mild steel in acidic environments. Computational studies aligned with experimental findings, indicating the compound's effectiveness in corrosion inhibition (Ma et al., 2017).
Future Directions
While specific future directions for “(1-Benzylindazol-3-yl)methanol” are not available, the field of methanol research is quite active. For instance, photocatalytic methane conversion to high value-added chemicals under mild conditions is seen as a promising approach to utilize natural gas and renewable energy . Another review discusses recent advances in the porous supports for nanoparticles used for methane oxidation to methanol under mild conditions .
properties
IUPAC Name |
(1-benzylindazol-3-yl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O/c18-11-14-13-8-4-5-9-15(13)17(16-14)10-12-6-2-1-3-7-12/h1-9,18H,10-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKQDXNFPEFHRLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70443142 | |
Record name | (1-Benzyl-1H-indazol-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70443142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
131427-21-9 | |
Record name | 1-(Phenylmethyl)-1H-indazole-3-methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=131427-21-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1-Benzylindazol-3-yl)methanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0131427219 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (1-Benzyl-1H-indazol-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70443142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1-benzylindazol-3-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.132.812 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.